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Compound of Interest

Compound Name: Alpinine

Cat. No.: B084216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary biological activities

of Alpinetin, a natural flavonoid found in plants of the Alpinia genus. The information presented

herein is intended for researchers, scientists, and professionals in the field of drug

development to facilitate further investigation into the therapeutic potential of this compound.

This document summarizes key findings on its anticancer, anti-inflammatory, and antimicrobial

properties, including quantitative data, experimental methodologies, and visual representations

of its mechanisms of action.

Disclaimer:The user's query referenced "Alpinine." Initial research indicates this may be a

misspelling and that the intended compound of interest is "Alpinetin," a flavonoid extensively

studied for its biological activities. This document proceeds under the assumption that the user

is interested in Alpinetin.

Anticancer Activity
Alpinetin has demonstrated significant anticancer properties across various cancer cell lines. Its

primary mechanisms of action involve the induction of apoptosis, cell cycle arrest, and

suppression of proliferation.[1][2]

The following table summarizes the half-maximal inhibitory concentration (IC50) values of

Alpinetin against various cancer cell lines. The IC50 value represents the concentration of a

drug that is required for 50% inhibition in vitro.[3]
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Cell Line Cancer Type IC50 (µg/mL) Citation

SNU-1 Gastric Carcinoma 426 [4]

Hs 746T Gastric Carcinoma 586 [4]

KATO III Gastric Carcinoma 424

Note: Lower IC50 values indicate higher potency.

Alpinetin exerts its anticancer effects by modulating key signaling pathways. A significant

mechanism identified is the induction of mitochondria-associated apoptosis through the

ROS/NF-κB/HIF-1α axis in breast cancer cells. Alpinetin has been shown to decrease the

production of mitochondrial reactive oxygen species (ROS), which in turn inhibits the activation

of the NF-κB signaling pathway. This leads to a reduction in the transcription of hypoxia-

inducible factor-1α (HIF-1α), a key regulator of tumor survival and angiogenesis.
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Anticancer signaling pathway of Alpinetin.

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyl-2H-tetrazolium bromide (MTT) assay is a

colorimetric assay for assessing cell metabolic activity.
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Principle: NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable

cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its

insoluble formazan, which has a purple color.

Methodology:

Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

Cells are treated with various concentrations of Alpinetin for a specified period (e.g., 48

hours).

The MTT reagent is added to each well and incubated.

The formazan crystals are dissolved with a solubilizing agent (e.g., DMSO).

The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate

reader.

The IC50 value is calculated from the dose-response curve.

The terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) assay is used to

detect DNA fragmentation, which is a hallmark of apoptosis.

Principle: The TUNEL assay relies on the enzyme terminal deoxynucleotidyl transferase

(TdT) to label the 3'-hydroxyl ends of fragmented DNA with labeled dUTPs.

Methodology:

Tumor tissue sections are prepared and fixed.

The sections are permeabilized to allow entry of the labeling reagents.

The TdT enzyme and labeled dUTPs are added to the sections and incubated.

The labeled cells are visualized using fluorescence microscopy.

Anti-inflammatory Activity
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Alpinetin has demonstrated considerable anti-inflammatory activities. It can inhibit various

inflammatory disorders through multiple signaling mechanisms.

Alpinetin's anti-inflammatory effects are largely attributed to its ability to suppress the NF-κB

signaling pathway. NF-κB is a key transcription factor that regulates the expression of many

pro-inflammatory genes, including cytokines and chemokines. By inhibiting NF-κB activation,

Alpinetin can reduce the production of inflammatory mediators. Additionally, Alpinetin has been

shown to activate the Nrf2/HO-1 pathway, which is involved in the antioxidant response and

has anti-inflammatory properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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